1-(2-azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine

• IUPAC Name: 1-(2-azidoethyl)-3-(1-methylpyrazol-3-yl)piperidine
• InChI: InChI=1S/C11H18N6/c1-16-7-4-11(14-16)10-3-2-6-17(9-10)8-5-13-15-12/h4,7,10H,2-3,5-6,8-9H2,1H3
• InChI Key: XAXTVTGPJZGDHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)CCN=[N+]=[N-]
• Molecular Formula: C11H18N6
• Molecular Weight: 234.30 g/mol

Description

1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine, commonly referred to as 2-AEP, is a synthetic compound that has a wide range of applications in the scientific research field. It is a derivative of piperidine, a cyclic amine, and is a colorless solid at room temperature. 2-AEP is used in a variety of scientific research applications, including synthesis, biochemistry, and physiology. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-AEP.

Scientific Research Applications

2-AEP has a wide range of applications in scientific research. It is commonly used as a building block for the synthesis of other compounds, such as peptides, proteins, and small molecules. It is also used in biochemistry and physiology research, as it is a useful tool for studying protein-ligand interactions. In addition, 2-AEP can be used as a probe for studying the structure and function of enzymes and other proteins.

Mechanism of Action

2-AEP is a covalent inhibitor, which means it binds to the active site of an enzyme or other protein and modifies its activity. Specifically, 2-AEP binds to the active site of the enzyme and forms a covalent bond, which prevents the enzyme from carrying out its normal function. This inhibition of enzyme activity can then be used to study the structure and function of the enzyme or other protein.
Biochemical and Physiological Effects
2-AEP has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, which can be used to study the structure and function of enzymes and other proteins. In addition, 2-AEP has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-AEP has several advantages for lab experiments. It is relatively easy to synthesize and can be used in a variety of scientific research applications. In addition, it is a covalent inhibitor, which makes it a useful tool for studying protein-ligand interactions. However, there are some limitations to using 2-AEP in lab experiments. It is a relatively new compound, so there is limited information about its effects on biochemical and physiological processes. In addition, it is a covalent inhibitor, which means it can bind to the active site of an enzyme or other protein and modify its activity. This can lead to unpredictable results in lab experiments.

Future Directions

The potential applications of 2-AEP are vast and there are many future directions for research. One potential direction is to further explore the anti-inflammatory and anti-cancer properties of 2-AEP. In addition, further research can be done to investigate the neuroprotective effects of 2-AEP and its potential use in the treatment of neurodegenerative diseases. Another potential direction is to explore the use of 2-AEP as a probe for studying the structure and function of enzymes and other proteins. Finally, further research can be done to explore the potential use of 2-AEP in drug design and development.